Cas no 71848-87-8 (Indomethacin 1-Glycerin Ester)

• Product Name: Indomethacin 1-Glycerin Ester
• CAS No: 71848-87-8
• MF: C₂₂H₂₂ClNO₆
• MW: 431.866185665131
• CID: 570885
• PubChem ID: 156223
• Update Time: 2025-04-19

Indomethacin 1-Glycerin Ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-aceticacid, 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-, 2,3-dihydroxypropyl ester
• 2,3-dihydroxypropyl 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetate
• 2,3-dihydroxypropyl [1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]acetate
• 2,3-Dihydroxypropyl 2-(1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl)acetate
• 1H-Indole-3-acetic acid, 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-,2,3-dihydroxypropyl ester
• 1H-Indole-3-acetic acid, 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-,2,3-d ihydroxypropyl ester
• CS-0120874
• 2,3-dihydroxypropyl 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]acetate
• DTXSID60992558
• Indomethacin 1-Glycerin Ester
• 71848-87-8
• CHEMBL277146

• Inchi： 1S/C22H22ClNO6/c1-13-18(10-21(27)30-12-16(26)11-25)19-9-17(29-2)7-8-20(19)24(13)22(28)14-3-5-15(23)6-4-14/h3-9,16,25-26H,10-12H2,1-2H3
• InChI Key： AXVIECLQBNZXKG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1C2C=CC(=CC=2C(CC(=O)OCC(CO)O)=C1C)OC)=O

Computed Properties

• Exact Mass: 431.11366
• Monoisotopic Mass: 431.1135651 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 98
• Molecular Weight: 431.9

Experimental Properties

• Density: 1.34
• Boiling Point: 583.7°C at 760 mmHg
• Flash Point: 306.8°C
• Refractive Index: 1.604
• PSA: 97.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Benzoylindoles